2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide

• IUPAC Name: 2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C19H22FN3O/c1-22-10-12-23(13-11-22)16-8-6-15(7-9-16)14-21-19(24)17-4-2-3-5-18(17)20/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: YGPHZOZALLFJLT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide typically involves multiple steps. One common method includes the reaction of 2-fluorobenzoyl chloride with 4-(4-methylpiperazin-1-yl)benzylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated systems for precise control of reaction conditions. Purification steps such as recrystallization or chromatography are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols.

Scientific Research Applications

2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain cancers and neurological disorders.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-fluoro-4-((4-methylpiperazin-1-yl)methyl)phenyl)boronic acid
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide

Uniqueness

2-fluoro-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide stands out due to its specific combination of functional groups, which confer unique chemical properties and potential biological activities. Its fluorine atom, in particular, can enhance binding affinity and metabolic stability compared to similar compounds.